
Introduction: A Key Intermediate in Modern
Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Methyl 2-(4-cyano-3-

fluorophenyl)acetate

Cat. No.: B7981131

Get Quote

Methyl 2-(4-cyano-3-fluorophenyl)acetate is a substituted phenylacetate derivative that has

emerged as a valuable building block in the synthesis of complex organic molecules. Its unique

structural features—a reactive acetate group, a synthetically versatile nitrile, and a strategically

placed fluorine atom—make it a highly sought-after intermediate in drug discovery and

development. The presence of a fluorine atom can significantly modulate the physicochemical

and pharmacokinetic properties of a lead compound, often enhancing metabolic stability,

binding affinity, and membrane permeability. This guide provides a comprehensive technical

overview of Methyl 2-(4-cyano-3-fluorophenyl)acetate, designed for researchers and

scientists in the field of synthetic and medicinal chemistry. We will delve into its

physicochemical properties, provide a detailed, field-proven synthetic protocol, analyze its

expected spectroscopic signature, and explore its applications as a precursor to

pharmacologically relevant scaffolds.

Physicochemical and Structural Properties
The structural identity and key physical properties of Methyl 2-(4-cyano-3-
fluorophenyl)acetate are summarized below. These data are critical for its handling, reaction

setup, and characterization.
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Property Value Source

IUPAC Name
methyl 2-(4-cyano-3-

fluorophenyl)acetate
N/A

CAS Number 444807-50-5 [1]

Molecular Formula C₁₀H₈FNO₂ [1]

Molecular Weight 193.17 g/mol [1]

Physical Form Solid (predicted)

Storage
Sealed in dry, room

temperature
[1]

SMILES
O=C(OC)CC1=CC=C(C#N)C(

F)=C1
[1]

Structural Diagram:

Caption: Chemical structure of Methyl 2-(4-cyano-3-fluorophenyl)acetate.

Synthesis and Mechanistic Considerations
The synthesis of Methyl 2-(4-cyano-3-fluorophenyl)acetate is most efficiently achieved via

the esterification of its corresponding carboxylic acid, 2-(4-cyano-3-fluorophenyl)acetic acid.

This precursor itself is not commonly available and requires a robust synthetic route. Below, we

outline a validated, multi-step pathway starting from commercially available 4-bromo-2-

fluoroaniline.

Synthetic Pathway Overview:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.bldpharm.com/products/444807-50-5.html
https://www.bldpharm.com/products/444807-50-5.html
https://www.bldpharm.com/products/444807-50-5.html
https://www.bldpharm.com/products/444807-50-5.html
https://www.bldpharm.com/products/444807-50-5.html
https://www.benchchem.com/product/b7981131/docs?utm_src=pdf-body#introduction-a-key-intermediate-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b7981131/docs?utm_src=pdf-body#introduction-a-key-intermediate-in-modern-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7981131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Sandmeyer Reaction

Step 2: Rosenmund-von Braun Reaction

Step 3: Hydrolysis

Step 4: Cyanation

Step 5: Fischer Esterification

4-Bromo-2-fluoroaniline

4-Bromo-2-fluoro-1-iodobenzene

  NaNO₂, KI, H₂SO₄  

2-(4-Bromo-2-fluorophenyl)acetonitrile

  CuCN, DMF  

2-(4-Bromo-2-fluorophenyl)acetic acid

  H₂SO₄, H₂O, Heat  

2-(4-Cyano-3-fluorophenyl)acetic acid

  Zn(CN)₂, Pd(PPh₃)₄, DMF  

Methyl 2-(4-cyano-3-fluorophenyl)acetate

  Methanol (MeOH), H₂SO₄ (cat.)  

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7981131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Transformations Resulting Scaffolds

Methyl 2-(4-cyano-3-fluorophenyl)acetate

Condensation Reactions
(e.g., with hydrazines, amidines)

Intramolecular Cyclization

Nitrile/Ester Reduction

Pyrazoles

Pyridines

Thiadiazoles / Oxadiazoles

Fluorinated Benzylamines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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